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Compound of Interest

Compound Name: 2-Indanol

Cat. No.: B118314 Get Quote

The safe and environmentally responsible disposal of laboratory chemicals is a critical

component of research and development. This guide provides detailed procedures for the

proper disposal of 2-Indanol, ensuring the safety of laboratory personnel and compliance with

regulatory standards. The following protocols are based on general best practices for the

management of flammable organic compounds.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the specific Safety Data

Sheet (SDS) for 2-Indanol.[1][2][3] Always handle the chemical in a well-ventilated area,

preferably within a fume hood, to avoid inhalation of dust or vapors.[2][4]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.[2][4]

Eye Protection: Use safety glasses or goggles.[2][4]

Lab Coat: A standard laboratory coat is required to protect clothing.[4]

Step-by-Step Disposal Procedure
2-Indanol is a flammable solid and should be treated as hazardous waste. It should not be

disposed of down the sink or in regular trash.[5][6] The primary disposal method is to offer

surplus and non-recyclable solutions to a licensed disposal company.[2]
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1. Initial Assessment:

Contamination Check: Determine if the 2-Indanol waste is mixed with other hazardous

substances. If contaminated, the entire mixture must be treated as hazardous waste

according to the regulations for the most hazardous component.[7]

Quantity Assessment: The volume of waste will determine the appropriate container size and

may influence the disposal route.

2. Waste Collection and Storage:

Container: Collect 2-Indanol waste in a clearly labeled, sealed, and chemically compatible

container.[7][8] The container should be in good condition and have a secure cap.[9]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should

identify the contents as "2-Indanol Waste." The date of accumulation should also be

included.[5][7]

Segregation: Do not mix 2-Indanol waste with other chemical waste streams, especially

strong oxidizing agents, to prevent dangerous reactions.[1][5] Store it separately from

incompatible materials like acids and bases.[9]

Storage Location: Store the waste container in a designated, well-ventilated satellite

accumulation area away from sources of ignition.[5][9] The storage area should have

secondary containment to manage potential spills.[8][10]

3. Disposal Route:

Licensed Waste Disposal: Arrange for the collection of the 2-Indanol waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.[1][2]

Regulatory Compliance: Ensure that the disposal process complies with all local, state, and

federal regulations.[5][9] The responsibility for the waste from "cradle to grave" lies with the

generator.[11]

Data Presentation: Properties of 2-Indanol
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The following table summarizes the key physical and chemical properties of 2-Indanol relevant

to its safe handling and disposal.

Property Value

Physical State Solid, Powder[1]

Appearance Beige[1]

Odor Odorless[1]

Molecular Formula C₉H₁₀O[1]

Molecular Weight 134.18 g/mol [2]

Melting Point 65 - 71 °C (149 - 160 °F)[1]

Boiling Point 120 - 123 °C @ 12 mmHg[4]

Flash Point 109 °C (228.2 °F)[1]

Solubility Soluble in water[1]

Storage Class 11 - Combustible Solids

Experimental Protocols
No specific experimental protocols for the in-lab neutralization or deactivation of 2-Indanol are

recommended. The standard and safest procedure is collection and disposal by a licensed

hazardous waste management company. Attempting to neutralize or alter the chemical

properties of the waste in the lab can be dangerous and is not advised.

Mandatory Visualization: 2-Indanol Disposal
Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Indanol.
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2. Waste Collection
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End:
Proper & Safe Disposal
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Caption: Workflow for the proper disposal of 2-Indanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b118314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

